Cas no 1033330-27-6 (7-Bromoisoquinoline-1,3(2H,4H)-dione)
1033330-27-6 structure
Product Name:7-Bromoisoquinoline-1,3(2H,4H)-dione
CAS No:1033330-27-6
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD12756049
CID:2145847
PubChem ID:72211789
Update Time:2024-11-04
7-Bromoisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-1,3(2H,4H)-Isoquinolinedione
- 7-BroMo-4H-isoquinoline-1,3-dione
- 7-Bromoisoquinoline-1,3(2H,4H)-dione
- 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- SCHEMBL22904167
- AB66115
- DB-318253
- MFCD12756049
- 1033330-27-6
- AS-40238
- AKOS027253324
- CS-0082164
-
- MDL: MFCD12756049
- Inchi: 1S/C9H6BrNO2/c10-6-2-1-5-3-8(12)11-9(13)7(5)4-6/h1-2,4H,3H2,(H,11,12,13)
- InChI Key: KGFZTGLQLRNJLX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(NC(C2)=O)=O
Computed Properties
- Exact Mass: 238.95819g/mol
- Monoisotopic Mass: 238.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.2Ų
7-Bromoisoquinoline-1,3(2H,4H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G15342-250mg |
7-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione |
1033330-27-6 | 250mg |
2078CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G15342-1g |
7-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione |
1033330-27-6 | 1g |
6236CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G15342-250mg |
7-Bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 250mg |
2078.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G15342-1g |
7-Bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 1g |
6236.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YH565-200mg |
7-Bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 200mg |
525.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YH565-1g |
7-Bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 1g |
1841.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YH565-50mg |
7-Bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 50mg |
210.0CNY | 2021-07-10 | |
| Chemenu | CM111903-250mg |
7-bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 250mg |
$88 | 2023-11-26 | |
| Chemenu | CM111903-1g |
7-bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 1g |
$179 | 2023-11-26 | |
| Chemenu | CM111903-5g |
7-bromoisoquinoline-1,3(2H,4H)-dione |
1033330-27-6 | 95% | 5g |
$755 | 2023-11-26 |
7-Bromoisoquinoline-1,3(2H,4H)-dione Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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